6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine

• IUPAC Name: 6-bromo-1,2-dimethylbenzimidazol-4-amine
• InChI: InChI=1S/C9H10BrN3/c1-5-12-9-7(11)3-6(10)4-8(9)13(5)2/h3-4H,11H2,1-2H3
• InChI Key: UUFBXDBGXBKOEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2N1C)Br)N
• Molecular Formula: C9H10BrN3
• Molecular Weight: 240.10 g/mol

Description

6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine, also known as 6-bromo-1,2-dimethyl-1H-benzoimidazole or 6-bromo-1,2-dimethylbenzoimidazole, is a nitrogen-containing heterocyclic compound. It is an organic compound with a molecular formula of C9H9BrN2. This compound is a white crystalline solid that is soluble in water and polar organic solvents. 6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine is a versatile building block for the synthesis of a wide range of organic compounds and has a variety of applications in scientific research.

Scientific Research Applications

6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine has a variety of applications in scientific research. It is used as a ligand in coordination chemistry and as a reagent in organic synthesis. It is also used as a catalyst in the synthesis of organic compounds and as a building block in the synthesis of pharmaceuticals, pesticides, and other organic compounds. In addition, it has been used in the synthesis of peptides and peptidomimetics.

Mechanism of Action

6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine is a versatile reagent that can act as a nucleophile, electrophile, or Lewis acid in organic synthesis. As a nucleophile, it can react with electrophiles such as alkenes and aldehydes, resulting in the formation of new carbon-carbon bonds. It can also act as an electrophile in the presence of strong nucleophiles such as amines, resulting in the formation of amide bonds. Finally, it can act as a Lewis acid in the presence of Lewis bases, resulting in the formation of coordination complexes.
Biochemical and Physiological Effects
6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine has not been studied for its biochemical and physiological effects. Therefore, its effects on living organisms are unknown.

Advantages and Limitations for Lab Experiments

6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine is a useful reagent for organic synthesis in the laboratory. It is relatively stable and can be stored for long periods of time. It is also soluble in a wide range of solvents, making it easy to use in a variety of reactions. However, it is also a strong oxidizing agent and should be handled with caution.

Future Directions

Future research on 6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine should focus on its applications in organic synthesis, its mechanism of action, and its biochemical and physiological effects. Additionally, further research should be conducted to explore its potential as a catalyst in the synthesis of pharmaceuticals, pesticides, and other organic compounds. Finally, research should be conducted to explore the potential of 6-Bromo-1,2-dimethyl-1H-benzoimidazol-4-ylamine as a tool for drug delivery and its potential use in the treatment of diseases.

Synthesis routes and methods

Procedure details

To a solution of 19 g (70 mmol) 6-bromo-1,2-dimethyl-4-nitro-1H-benzimidazole in 250 ml methanol were added 13.7 g (84 mmol) iron(III) chloride and 6 g activated charcoal. The reaction mixture was heated to 80° C. and 17 ml hydrazine hydrate (95%) were slowly added. After refluxing for 3 h, the hot reaction mixture was filtered through celite and the precipitate was washed with methanol and dichloromethane. The filtrate was evaporated to give a suspension, which was treated with n-heptane. The precipitate was collected, washed with n-heptane and dried in vacuo to give 13.3 g (79%) of the title compound as a white solid. m.p. 206-209° C.